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Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
1,2-butadiene and its structural isomers, including 1,3-butadiene, cyclobutene, and
methylenecyclopropane. This document summarizes key quantitative data, details common
experimental methodologies for their determination, and visualizes the chemical pathways of
iIsomerization and thermal decomposition.

Core Thermodynamic Data

The following tables summarize the standard enthalpy of formation, standard molar entropy,
and molar heat capacity for 1,2-butadiene and its isomers. These values are crucial for
understanding the relative stabilities of these compounds and for predicting the
thermodynamics of their reactions.

Table 1: Standard Enthalpy of Formation (AfH®) at 298.15 K
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Compound Formula State AfH® (kd/mol)
1,2-Butadiene CaHs Gas 162.2 £ 0.59
1,3-Butadiene CaHs Gas 110.2+0.7
Cyclobutene CaHe Gas 157.3+1.3

Methylenecyclopropan
y yeloprop CaHse Gas 201.0+2.0
e

Table 2: Standard Molar Entropy (S°) at 298.15 K

Compound Formula State S° (J/Imol-K)
1,2-Butadiene CaHs Gas 289.8
1,3-Butadiene CaHs Gas 278.7
Cyclobutene CaHe Gas 282.4

Methylenecyclopropan
y yeloprop CaHe Gas 286.3
e

Table 3: Molar Heat Capacity at Constant Pressure (Cp) at 298.15 K

Compound Formula State Cp (J/mol-K)
1,2-Butadiene CaHs Gas 79.48
1,3-Butadiene CaHs Gas 79.81
Cyclobutene CaHe Gas 64.4+2.0

Methylenecyclopropan
y yeloprop CaHe Gas 72.93
e

Experimental Protocols

The determination of the thermodynamic properties of volatile hydrocarbons like 1,2-butadiene
and its isomers requires specialized experimental techniques. Below are detailed
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methodologies for key experiments.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of formation of an organic compound is often determined indirectly from

its enthalpy of combustion, which is measured using a bomb calorimeter. For a volatile and

gaseous compound like 1,2-butadiene, special handling procedures are necessary.

Methodology:

Sample Preparation: A known mass of the volatile liquid or condensed gaseous sample is
encapsulated in a thin-walled glass ampoule or a gelatin capsule to prevent evaporation. For
gaseous samples, a specialized gas handling apparatus is used to accurately meter a known
guantity of gas into the bomb.

Bomb Assembly: The sealed ampoule or capsule is placed in a crucible within the bomb. A
known length of fuse wire is positioned to ensure ignition. A small, known amount of water is
added to the bomb to saturate the internal atmosphere, ensuring that any water formed
during combustion is in the liquid state.

Pressurization: The bomb is sealed and then purged with a small amount of oxygen before
being filled with high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter's bucket. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at
regular intervals until a constant temperature is reached.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a
substance of known heat of combustion, such as benzoic acid. The heat of combustion of
the sample is then calculated from the observed temperature rise, taking into account
corrections for the heat of ignition and any side reactions, such as the formation of nitric acid
from residual nitrogen in the bomb.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1212224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Measurement of Heat Capacity of Gases

The heat capacity of a gas can be measured at constant pressure (Cp) or constant volume
(Cv). Acommon method for determining Cp is through continuous-flow calorimetry.

Methodology:

o Gas Flow: A steady flow of the gas under investigation is established through a tube
containing a heating element.

o Temperature Measurement: The temperature of the gas is measured before and after it
passes over the heating element using calibrated thermometers or thermocouples.

» Heating: A known amount of electrical energy is supplied to the heating element.

o Steady State: The system is allowed to reach a steady state where the temperature at both
points is constant.

» Calculation: The molar heat capacity at constant pressure is calculated from the rate of gas
flow, the power supplied to the heater, and the measured temperature difference.

Determination of Entropy

The absolute entropy of a substance is determined by measuring its heat capacity from a
temperature approaching absolute zero to the desired temperature.

Methodology:

o Low-Temperature Calorimetry: The heat capacity of the solid phase is measured from as low
a temperature as possible (approaching 0 K) up to its melting point.

o Enthalpy of Phase Transitions: The enthalpies of any phase transitions (e.g., solid-solid,
fusion, and vaporization) are measured.

o Heat Capacity of Liquid and Gas: The heat capacity of the liquid phase is measured from the
melting point to the boiling point, and the heat capacity of the gas phase is measured at the
desired temperature.
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o Calculation: The absolute entropy at a given temperature is calculated by integrating C_p/T
with respect to temperature from 0 K to the desired temperature, and adding the entropy
changes associated with any phase transitions.[1][2] For substances that are gaseous at
room temperature, statistical mechanics calculations based on spectroscopic data can also
be used to determine the entropy.[1]

Visualization of Chemical Pathways

The following diagrams, generated using the DOT language, illustrate the key chemical
pathways involving 1,2-butadiene and its isomers.

Isomerization of C4H6 Hydrocarbons

The C4H6 isomers are interconnected through a series of equilibrium reactions. The relative
stabilities of these isomers can be inferred from their standard enthalpies of formation.

Electrocyclization

> Cyclobutene

W’ 1,3-Butadiene

BPEEIECIENEN  Rearrangement
Methylenecyclopropane

Click to download full resolution via product page

Caption: Isomerization pathways of C4H6 isomers.

Thermal Decomposition of 1,2-Butadiene

At elevated temperatures, 1,2-butadiene undergoes thermal decomposition to produce a
variety of smaller hydrocarbon products. The initial step is often isomerization to the more
stable 1,3-butadiene.[3]
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Caption: Thermal decomposition pathway of 1,2-butadiene.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1,2-Butadiene and its
Isomers: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212224#thermodynamic-properties-of-1-2-
butadiene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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